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Compound of Interest

Compound Name: 1-Bromo-3,7-dimethyloctane

Cat. No.: B123281 Get Quote

Technical Support Center: 1-Bromo-3,7-
dimethyloctane
This guide provides essential information for the safe handling and disposal of 1-Bromo-3,7-
dimethyloctane, tailored for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 1-Bromo-3,7-dimethyloctane?

A1: 1-Bromo-3,7-dimethyloctane is classified as a skin and eye irritant.[1] It may also cause

respiratory irritation.[1] It is a combustible liquid.

Q2: What personal protective equipment (PPE) is required when handling this chemical?

A2: Appropriate PPE includes eye shields, chemical-resistant gloves, and a lab coat. In case of

potential inhalation, a multi-purpose combination respirator cartridge is recommended.

Q3: How should I store 1-Bromo-3,7-dimethyloctane?

A3: Store in a tightly closed container in a cool, dry, and well-ventilated area. It is classified as a

combustible liquid and should be kept away from heat, sparks, and open flames.[2]

Q4: What should I do in case of accidental skin or eye contact?
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A4: In case of skin contact, immediately wash the affected area with plenty of water.[3] For eye

contact, rinse immediately with plenty of water, also under the eyelids, for at least 15 minutes

and seek medical attention.

Q5: How do I dispose of waste 1-Bromo-3,7-dimethyloctane?

A5: 1-Bromo-3,7-dimethyloctane waste must be treated as hazardous waste. It should be

collected in a designated, labeled, and leak-proof container and disposed of through a licensed

hazardous waste disposal company, often by incineration.[4] Crucially, it must be segregated

from non-halogenated waste streams.[4]
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Issue Possible Cause Troubleshooting Steps

Mild respiratory irritation (e.g.,

coughing)

Inadequate ventilation,

improper handling technique.

1. Immediately move to an

area with fresh air. 2. Review

handling procedures to

minimize aerosol generation.

3. Ensure work is performed in

a properly functioning chemical

fume hood.

Skin irritation or redness after

handling

Direct skin contact with the

chemical.

1. Immediately wash the

affected area with soap and

plenty of water for at least 15

minutes. 2. Remove any

contaminated clothing. 3. If

irritation persists, seek medical

attention.

Chemical spill
Improper handling, container

failure.

1. Evacuate the immediate

area. 2. Remove all ignition

sources.[2] 3. Contain the spill

using an inert absorbent

material (e.g., sand,

vermiculite). 4. Collect the

absorbent material into a

sealed, labeled container for

hazardous waste disposal.[4]

5. Clean the spill area

thoroughly.
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Property Value

Molecular Formula C₁₀H₂₁Br[1][5]

Molecular Weight 221.18 g/mol [1]

Density 1.066 g/mL at 20 °C

Boiling Point 135-140 °C at 10 mmHg[6][7]

Flash Point 98.9 °C (closed cup)

Refractive Index n20/D 1.455

Storage Class 10 - Combustible liquids

Experimental Protocols
Protocol 1: Safe Handling of 1-Bromo-3,7-dimethyloctane

Preparation: Before handling, ensure you are wearing the appropriate PPE: safety goggles,

chemical-resistant gloves, and a lab coat. All procedures should be conducted within a

certified chemical fume hood.

Dispensing: Carefully dispense the required amount of 1-Bromo-3,7-dimethyloctane,

avoiding splashing or aerosolization. Keep containers tightly sealed when not in use.

Heating: If heating is required, use a well-controlled heating mantle or oil bath. Avoid open

flames.

Post-Handling: After use, decontaminate all surfaces that may have come into contact with

the chemical. Wash hands thoroughly with soap and water.

Protocol 2: Disposal of 1-Bromo-3,7-dimethyloctane Waste

Waste Collection: Collect all waste containing 1-Bromo-3,7-dimethyloctane (including

contaminated consumables) in a designated, chemically compatible, and clearly labeled

hazardous waste container. The label should include "Hazardous Waste" and the chemical

name.
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Waste Segregation: It is critical to segregate halogenated organic waste, such as 1-Bromo-
3,7-dimethyloctane, from non-halogenated waste streams.[4]

Storage of Waste: Store the waste container in a designated, well-ventilated, and secondary

containment area away from incompatible materials.

Arranging Disposal: Once the container is full, or on a regular schedule, arrange for pickup

by your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal company.[4]
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Caption: Workflow for safe handling and disposal of 1-Bromo-3,7-dimethyloctane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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